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Compound of Interest

Compound Name: Gpat-IN-1

Cat. No.: B12395019

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gpat-IN-1 is an inhibitor of Glycerol-3-phosphate acyltransferase (GPAT), a critical enzyme in
the de novo pathway of glycerolipid synthesis. By targeting GPAT, Gpat-IN-1 serves as a
valuable tool for investigating the roles of this enzyme in various physiological and pathological
processes, including obesity and other metabolic disorders. Its inhibitory activity is
characterized by an IC50 value of 8.9 uM.[1] These application notes provide detailed
information on the solubility of Gpat-IN-1 and protocols for the preparation of stock solutions to
facilitate its use in research settings.

Data Presentation
Gpat-IN-1 Properties
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Property Value Reference
Molecular Weight 423.95 g/mol [1]

Formula C21H26CINO4S [1]

CAS Number 1204347-51-2 [1]
Appearance Solid [1]

Color White to off-white [1]

Purity >97%

Solubility of Gpat-IN-1

Solvent Concentration Remarks Reference

Ultrasonic assistance
may be required. Use
100 mg/mL (235.88 freshly opened DMSO

mM) as it is hygroscopic,

DMSO

which can affect

solubility.
Storage . .
Form Stability Period Reference
Temperature
Powder -20°C 3 years [1]
In Solvent -80°C 6 months [1112]
In Solvent -20°C 1 month [1]
In DMSO 4°C 2 weeks [2]

Experimental Protocols
Preparation of Gpat-IN-1 Stock Solutions
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This protocol describes the preparation of Gpat-IN-1 stock solutions in DMSO. It is crucial to
use high-purity, anhydrous DMSO to ensure optimal solubility and stability of the compound.

Materials:

o Gpat-IN-1 (solid powder)

o Dimethyl sulfoxide (DMSO), anhydrous
 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

» Vortex mixer

» Ultrasonic bath (optional)

e Analytical balance

Procedure:

» Equilibration: Before opening, allow the vial of Gpat-IN-1 to equilibrate to room temperature
for at least 20 minutes. This prevents condensation of moisture onto the compound.

e Weighing: Accurately weigh the desired amount of Gpat-IN-1 powder using an analytical
balance in a chemical fume hood.

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the Gpat-IN-1
powder to achieve the desired concentration (refer to the table below for common stock
solution concentrations).

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes. Visually inspect the solution to ensure it is clear and free of particulates.
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 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into single-use volumes in sterile
microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]

Stock Solution Concentration Guide (for Gpat-IN-1, MW:
423.95)

Desired Stock

Volume of DMSO to Volume of DMSO to Volume of DMSO to

. add to 1 mg of add to 5 mg of add to 10 mg of
Concentration
Gpat-IN-1 Gpat-IN-1 Gpat-IN-1
1mM 2.3588 mL 11.7938 mL 23.5877 mL
5mM 0.4718 mL 2.3588 mL 4.7175 mL
10 mM 0.2359 mL 1.1794 mL 2.3588 mL

Mandatory Visualizations
Signaling Pathway of GPAT in Triglyceride Synthesis

Glycerol-3-phosphate acyltransferase (GPAT) catalyzes the initial and rate-limiting step in the
de novo synthesis of triacylglycerols (TAGS). It facilitates the acylation of glycerol-3-phosphate
to form lysophosphatidic acid (LPA). Subsequent enzymatic reactions convert LPA to
diacylglycerol (DAG) and finally to TAG.
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Caption: The GPAT signaling pathway in triglyceride synthesis.

Experimental Workflow for Gpat-IN-1 Stock Solution
Preparation

This workflow diagram outlines the key steps for preparing a Gpat-IN-1 stock solution.
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Caption: Workflow for preparing Gpat-IN-1 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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